Cas no 1187932-81-5 (2-(3-bromo-1,2-oxazol-5-yl)ethan-1-amine)

2-(3-Bromo-1,2-oxazol-5-yl)ethan-1-amine is a brominated oxazole derivative featuring a reactive amine functional group. This compound is of interest in medicinal chemistry and organic synthesis due to its versatile reactivity, enabling further functionalization at both the bromine and amine sites. The bromine substituent facilitates cross-coupling reactions, while the primary amine allows for amide formation or Schiff base synthesis. Its oxazole core contributes to its potential as a scaffold for bioactive molecules, particularly in drug discovery targeting heterocyclic pharmacophores. The compound's well-defined structure and stability under standard conditions make it a valuable intermediate for constructing complex molecular architectures.

2-(3-bromo-1,2-oxazol-5-yl)ethan-1-amine structure

1187932-81-5 structure

Product Name:2-(3-bromo-1,2-oxazol-5-yl)ethan-1-amine

CAS No:1187932-81-5

MF:C₅H₇BrN₂O

MW:191.025880098343

MDL:MFCD12913759

CID:4778099

PubChem ID:53407331

Update Time:2026-02-27

2-(3-bromo-1,2-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-BROMO-ISOXAZOL-5-YL)-ETHYLAMINE
- SB31528
- 2-(3-Bromoisoxazol-5-yl)ethan-1-amine
- 2-(3-bromo-1,2-oxazol-5-yl)ethan-1-amine
- MDL： MFCD12913759
- Inchi： 1S/C5H7BrN2O/c6-5-3-4(1-2-7)9-8-5/h3H,1-2,7H2
- InChI Key： QEIHHMYEMPGRHM-UHFFFAOYSA-N
- SMILES： BrC1C=C(CCN)ON=1

Computed Properties

Exact Mass: 189.974
Monoisotopic Mass: 189.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 52

2-(3-bromo-1,2-oxazol-5-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1128257-100mg	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	95%	100mg	$300	2024-07-28
eNovation Chemicals LLC	Y1128257-250mg	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	95%	250mg	$480	2024-07-28
eNovation Chemicals LLC	Y1128257-500mg	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	95%	500mg	$825	2024-07-28
eNovation Chemicals LLC	Y1128257-1g	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	95%	1g	$1545	2024-07-28
eNovation Chemicals LLC	Y1128257-5g	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	95%	5g	$5465	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0359-1g	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	96%	1g	11702.99CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0359-5g	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	96%	5g	41384.47CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0359-500mg	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	96%	500mg	6275.51CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0359-250mg	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	96%	250mg	3561.78CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0359-100mg	2-(3-Bromo-isoxazol-5-yl)-ethylamine	1187932-81-5	96%	100mg	2204.91CNY	2021-05-08